Cas no 116425-35-5 (Aerugidiol)

Aerugidiol is a diterpenoid compound derived from natural sources, known for its potential biological activities. It exhibits notable antimicrobial and anti-inflammatory properties, making it a subject of interest in pharmaceutical and biomedical research. Aerugidiol's structural uniqueness contributes to its interaction with specific enzymatic pathways, which may be leveraged for therapeutic applications. Its stability under standard laboratory conditions allows for ease of handling in experimental settings. Preliminary studies suggest it may also possess cytotoxic effects against certain cancer cell lines, warranting further investigation. The compound's molecular framework offers opportunities for derivatization, enabling the development of analogs with enhanced bioactivity or selectivity.

Aerugidiol structure

Product Name:Aerugidiol

CAS No:116425-35-5

MF:C₁₅H₂₂O₃

MW:250.333384990692

CID:203556

PubChem ID:11776892

Update Time:2025-10-14

Aerugidiol Chemical and Physical Properties

Names and Identifiers

- 6(1H)-Azulenone,2,3,3a,7,8,8a-hexahydro-1,3a-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S,3aR,8aR)-
- Aerugidiol
- 6(1H)-Azulenone,2,3,3a,7,8,8a-hexahydro-1,3a-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-,[1S-(1a,3aa,8aa)]-
- 3,8a-Dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4-tetrahydroazulen-6-one
- (3S,3aR,8aR)-3,8a-Dihydroxy-5-isopropylidene-3,8-dimethyl-2,3,3a,4,5,8a-hexahydro-6(1H)-azulenone
- HY-121083
- MS-23547
- DTXSID901318401
- E80187
- 116425-35-5
- CHEMBL2332431
- AKOS040762631
- (3S,3aR,8aR)-3,8a-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4-tetrahydroazulen-6-one
- BDBM50429857
- CS-0079425
- (1S,3aR,8aR)-1,3a-dihydroxy-1,4-dimethyl-7-(propan-2-ylidene)-2,3,8,8a-tetrahydroazulen-6-one
- Inchi： 1S/C15H22O3/c1-9(2)11-8-13-14(4,17)5-6-15(13,18)10(3)7-12(11)16/h7,13,17-18H,5-6,8H2,1-4H3/t13-,14+,15+/m1/s1
- InChI Key： IXQJBPRUTQTCMW-ILXRZTDVSA-N
- SMILES： O[C@@]12C(C)=CC(/C(=C(\C)/C)/C[C@@H]1[C@](C)(CC2)O)=O

Computed Properties

Exact Mass: 250.15696
Monoisotopic Mass: 250.15689456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5
XLogP3: 1.3

Experimental Properties

Color/Form: Oil
Density: 1.2±0.1 g/cm3
Boiling Point: 403.5±45.0 °C at 760 mmHg
Flash Point: 212.0±25.2 °C
PSA: 57.53
Vapor Pressure: 0.0±2.1 mmHg at 25°C

Aerugidiol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Safety Term：A poison by ingestion. When heated to decomposition it emits acrid smoke and irritating vapors.
Storage Condition：Store at 4 ℃, better at -4 ℃

Aerugidiol Pricemore >>

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